Cas no 223387-30-2 ([4,8':4',8''-Ter-2H-1-benzopyran]-3,3',3''-triol, 2,2',2''-tris[3,4-bis(phenylmethoxy)phenyl]-3,3',3'',4,4',4''-hexahydro-5,5',5'',7,7',7''-hexakis(phenylmethoxy)-, (2R,2'R,2''R,3R,3'R,3''R,4R,4'S)-)

[4,8':4',8''-Ter-2H-1-benzopyran]-3,3',3''-triol, 2,2',2''-tris[3,4-bis(phenylmethoxy)phenyl]-3,3',3'',4,4',4''-hexahydro-5,5',5'',7,7',7''-hexakis(phenylmethoxy)-, (2R,2'R,2''R,3R,3'R,3''R,4R,4'S)- Properties

Names and Identifiers

• [4,8':4',8''-Ter-2H-1-benzopyran]-3,3',3''-triol, 2,2',2''-tris[3,4-bis(phenylmethoxy)phenyl]-3,3',3'',4,4',4''-hexahydro-5,5',5'',7,7',7''-hexakis(phenylmethoxy)-, (2R,2'R,2''R,3R,3'R,3''R,4R,4'S)-

• InChIKey： FXOUQKXMHRSEBC-BWPVGQNUSA-N
• Inchi： 1S/C129H110O18/c130-104-72-103-108(137-79-91-45-21-5-22-46-91)73-113(142-84-96-55-31-10-32-56-96)118(128(103)146-125(104)99-61-64-105(134-76-88-39-15-2-16-40-88)109(67-99)138-80-92-47-23-6-24-48-92)122-120-115(144-86-98-59-35-12-36-60-98)74-114(143-85-97-57-33-11-34-58-97)119(129(120)147-127(124(122)132)101-63-66-107(136-78-90-43-19-4-20-44-90)111(69-101)140-82-94-51-27-8-28-52-94)121-117-112(141-83-95-53-29-9-30-54-95)70-102(133-75-87-37-13-1-14-38-87)71-116(117)145-126(123(121)131)100-62-65-106(135-77-89-41-17-3-18-42-89)110(68-100)139-81-93-49-25-7-26-50-93/h1-71,73-74,104,121-127,130-132H,72,75-86H2/t104-,121-,122+,123-,124-,125-,126-,127-/m1/s1
• SMILES： [C@H]1(C2=CC=C(OCC3=CC=CC=C3)C(OCC3=CC=CC=C3)=C2)OC2=CC(OCC3=CC=CC=C3)=CC(OCC3=CC=CC=C3)=C2[C@H](C2=C3O[C@H](C4=CC=C(OCC5=CC=CC=C5)C(OCC5=CC=CC=C5)=C4)[C@H](O)[C@@H](C4=C5O[C@H](C6=CC=C(OCC7=CC=CC=C7)C(OCC7=CC=CC=C7)=C6)[C@H](O)CC5=C(OCC5=CC=CC=C5)C=C4OCC4=CC=CC=C4)C3=C(OCC3=CC=CC=C3)C=C2OCC2=CC=CC=C2)[C@H]1O

Experimental Properties

• pka: 13.11±0.60(Predicted)
• Density: 1.272±0.06 g/cm3(Predicted)